Cas no 1805136-80-4 (3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1805136-80-4
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4812751
• Update Time: 2025-09-27

3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C9H7BrF5NO2/c10-2-5-4(3-17)1-6(18-9(13,14)15)16-7(5)8(11)12/h1,8,17H,2-3H2
• InChI Key： NZWWPFNGAPXMEV-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)F)=NC(=CC=1CO)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol

3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805136-80-4): A Comprehensive Overview

3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805136-80-4) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise for a wide range of applications, particularly in the development of new therapeutic agents.

The molecular structure of 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol is notable for its bromomethyl, difluoromethyl, and trifluoromethoxy substituents. These functional groups contribute to the compound's chemical stability and reactivity, making it an attractive candidate for various synthetic transformations and biological evaluations. The presence of the bromomethyl group, in particular, provides a convenient handle for further functionalization, enabling the synthesis of a diverse array of derivatives.

Recent studies have highlighted the potential of 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol in the context of drug discovery. One notable application is its use as a building block in the synthesis of novel pyridine-based compounds with potential antiviral and anticancer activities. For instance, researchers at the University of California, San Francisco, have reported the synthesis of several derivatives of this compound that exhibit potent inhibitory effects against specific viral enzymes and cancer cell lines. These findings underscore the compound's versatility and its potential to contribute to the development of new therapeutic strategies.

In addition to its antiviral and anticancer properties, 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol has also been explored for its potential as a lead compound in the development of new agrochemicals. The unique combination of fluorinated substituents and the pyridine ring structure confers this compound with excellent stability and bioavailability, making it suitable for use in agricultural applications such as pest control and crop protection. Studies conducted by researchers at the Institute of Plant Protection in China have demonstrated that derivatives of this compound exhibit high efficacy against various plant pathogens, suggesting its potential as a valuable tool in modern agriculture.

The synthetic accessibility of 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol is another key factor contributing to its appeal in both academic and industrial settings. The compound can be synthesized through a series of well-established chemical reactions, including bromination, fluorination, and methylation steps. This ease of synthesis allows for efficient large-scale production, which is crucial for advancing its applications from laboratory bench to real-world use.

In terms of safety and environmental impact, recent studies have shown that 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol exhibits low toxicity and minimal environmental persistence when used under controlled conditions. This favorable safety profile further enhances its suitability for various applications in pharmaceuticals and agrochemicals.

To summarize, 3-(Bromomethyl)-2-(difluoromethyl)-6-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1805136-80-4) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, and agrochemical development. Its unique structural features, synthetic accessibility, and favorable safety profile make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new derivatives and applications will emerge, further expanding the utility and impact of this versatile compound.